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Compound of Interest

Compound Name: Disperse Orange 30

Cat. No.: B15552613 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
Disperse Orange 30 is a monoazo disperse dye used extensively in the textile industry for

coloring synthetic fibers such as polyester and nylon. Due to its chemical stability and low water

solubility, it has the potential to persist in the environment, raising concerns about its role as a

contaminant. This technical guide provides a comprehensive overview of the available scientific

data on Disperse Orange 30, including its physicochemical properties, environmental fate,

ecotoxicity, and potential human health effects. Detailed experimental protocols for its analysis

and degradation are presented, along with diagrams of key biological pathways and

experimental workflows to support further research in this area.

Physicochemical Properties
A thorough understanding of the physicochemical properties of Disperse Orange 30 is

essential for predicting its environmental behavior and fate. The following table summarizes

key quantitative data.
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Property Value Reference

Chemical Name

3-[[2-(acetyloxy)ethyl][4-[(2,6-

dichloro-4-

nitrophenyl)azo]phenyl]amino]

propanenitrile

[1]

CAS Number 12223-23-3 [2][3]

Molecular Formula C₁₉H₁₇Cl₂N₅O₄ [2][3]

Molecular Weight 450.27 g/mol [2]

Appearance Orange/Brown powder [2]

Boiling Point 645 °C at 760 mmHg [3]

Density 1.38 g/cm³ [3]

Vapor Pressure 1.59 x 10⁻¹⁶ mmHg at 25°C [3]

LogP (Octanol-Water Partition

Coefficient)
6.12 [3]

Environmental Fate and Degradation
Disperse Orange 30 is released into the environment primarily through industrial wastewater

from textile dyeing processes.[1] Its low water solubility and high octanol-water partition

coefficient suggest a tendency to partition from water into sediment and sludge.[1]

Abiotic Degradation
Due to its chemical structure, Disperse Orange 30 is resistant to aerobic biodegradation.[1]

Hydrolysis is not considered a significant degradation pathway.

Biotic Degradation
Under anaerobic conditions, the primary degradation pathway for Disperse Orange 30, like

other azo dyes, is the reductive cleavage of the azo bond (-N=N-). This process is microbially

mediated by azoreductase enzymes, which are produced by a variety of bacteria. The cleavage
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of the azo bond results in the formation of aromatic amines, which may be more mobile and

potentially more toxic than the parent dye molecule.

A proposed degradation pathway for Disperse Orange 30, based on the known mechanisms

of azoreductases, is presented below.
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Degradation Products

Disperse Orange 30 Azoreductase
(Anaerobic Conditions)

2,6-dichloro-4-nitroaniline

N-(4-aminophenyl)-N-(2-cyanoethyl)-2-aminoethyl acetate
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Extrinsic Pathway

Intrinsic Pathway
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Death Receptor
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Caspase-8 activation

Caspase-3 activation
(Executioner Caspase)

Cellular Stress
(e.g., DNA damage)

Bcl-2 family regulation
(Bax/Bak activation)

Mitochondrial Outer
Membrane Permeabilization

Cytochrome c release

Caspase-9 activation

Apoptosis
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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